Mps1-IN-3
Mps1-IN-3
MPS1-IN-3 is a selective and potent MPS1 inhibitor with phenotypic consequences similar to those reported for published MPS1 inhibitors such as MPS1-IN-1, MPS1-IN-2, and AZD3146. MPS1-IN-3 sensitizes glioblastoma cells to vincristine both in vitro and in murine tumor models. MPS1 may be a promising therapeutic target for high-grade glioma therapy and that MPS1 inhibition by MPS1-IN-3 efficiently sensitizes glioblastoma cells to antimitotic agents.
Brand Name:
Vulcanchem
CAS No.:
1609584-72-6
VCID:
VC0536248
InChI:
InChI=1S/C26H31N7O4S/c1-16(2)38(35,36)22-7-5-4-6-20(22)29-25-23-24(28-15-27-23)31-26(32-25)30-19-9-8-17(14-21(19)37-3)33-12-10-18(34)11-13-33/h4-9,14-16,18,34H,10-13H2,1-3H3,(H3,27,28,29,30,31,32)
SMILES:
CC(C)S(=O)(=O)C1=CC=CC=C1NC2=NC(=NC3=C2NC=N3)NC4=C(C=C(C=C4)N5CCC(CC5)O)OC
Molecular Formula:
C26H31N7O4S
Molecular Weight:
537.64
Mps1-IN-3
CAS No.: 1609584-72-6
Inhibitors
VCID: VC0536248
Molecular Formula: C26H31N7O4S
Molecular Weight: 537.64
Purity: >98% (or refer to the Certificate of Analysis)
CAS No. | 1609584-72-6 |
---|---|
Product Name | Mps1-IN-3 |
Molecular Formula | C26H31N7O4S |
Molecular Weight | 537.64 |
IUPAC Name | 1-[3-methoxy-4-[[6-(2-propan-2-ylsulfonylanilino)-7H-purin-2-yl]amino]phenyl]piperidin-4-ol |
Standard InChI | InChI=1S/C26H31N7O4S/c1-16(2)38(35,36)22-7-5-4-6-20(22)29-25-23-24(28-15-27-23)31-26(32-25)30-19-9-8-17(14-21(19)37-3)33-12-10-18(34)11-13-33/h4-9,14-16,18,34H,10-13H2,1-3H3,(H3,27,28,29,30,31,32) |
Standard InChIKey | OFRMASLPWOMYHN-UHFFFAOYSA-N |
SMILES | CC(C)S(=O)(=O)C1=CC=CC=C1NC2=NC(=NC3=C2NC=N3)NC4=C(C=C(C=C4)N5CCC(CC5)O)OC |
Appearance | Solid powder |
Description | MPS1-IN-3 is a selective and potent MPS1 inhibitor with phenotypic consequences similar to those reported for published MPS1 inhibitors such as MPS1-IN-1, MPS1-IN-2, and AZD3146. MPS1-IN-3 sensitizes glioblastoma cells to vincristine both in vitro and in murine tumor models. MPS1 may be a promising therapeutic target for high-grade glioma therapy and that MPS1 inhibition by MPS1-IN-3 efficiently sensitizes glioblastoma cells to antimitotic agents. |
Purity | >98% (or refer to the Certificate of Analysis) |
Shelf Life | >2 years if stored properly |
Solubility | Soluble in DMSO, not in water |
Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms | Mps1-IN-3; Mps1 IN3; Mps1-IN3. |
Reference | 1: Tannous BA, Kerami M, Van der Stoop PM, Kwiatkowski N, Wang J, Zhou W, Kessler AF, Lewandrowski G, Hiddingh L, Sol N, Lagerweij T, Wedekind L, Niers JM, Barazas M, Nilsson RJ, Geerts D, De Witt Hamer PC, Hagemann C, Vandertop WP, Van Tellingen O, Noske DP, Gray NS, Würdinger T. Effects of the selective MPS1 inhibitor MPS1-IN-3 on glioblastoma sensitivity to antimitotic drugs. J Natl Cancer Inst. 2013 Sep 4;105(17):1322-31. doi: 10.1093/jnci/djt168. Epub 2013 Aug 12. PubMed PMID: 23940287; PubMed Central PMCID: PMC3760778. |
PubChem Compound | 91885443 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume